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Compound of Interest

Compound Name: Allyl Heptanoate

Cat. No.: B090113

An In-Depth Technical Guide on the Physical Properties of Allyl Heptanoate for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of allyl
heptanoate, specifically its boiling point and density. It is intended for an audience of
researchers, scientists, and professionals in drug development who require precise data and
methodologies for the application and synthesis of this compound.

Physical Properties of Allyl Heptanoate

Allyl heptanoate, also known as 2-propenyl heptanoate, is an ester characterized by its fruity,
pineapple-like aroma. A clear understanding of its physical constants is crucial for its
application in various scientific and industrial fields.

Data Summary

The quantitative physical properties of allyl heptanoate are summarized below. These values
are consistently reported across various chemical data sources.
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Physical Property Value Measurement Conditions

At standard atmospheric
Boiling Point 210-212 °C pressure (760.00 mm Hg)[1][2]

[3]4]

Density 0.880-0.885 g/mL At 25 °C[1]

Experimental Protocols

The determination of the physical properties of a chemical compound requires precise
experimental procedures to ensure accuracy and reproducibility. The following sections detalil
the standard methodologies for measuring the boiling point and density of allyl heptanoate.

Boiling Point Determination

The boiling point is a fundamental physical property that indicates the temperature at which a
liquid's vapor pressure equals the surrounding atmospheric pressure.

Methodology: Distillation

o Apparatus: A standard distillation apparatus is assembled, including a round-bottom flask, a
heating source (heating mantle), a distillation head, a condenser, a thermometer, and a
collection flask.

e Procedure:

o A sample of allyl heptanoate is placed into the round-bottom flask with boiling chips to
ensure smooth boiling.

o The sample is gently heated.
o The temperature is monitored as the vapor rises and surrounds the thermometer bulb.

o The boiling point is recorded as the stable temperature at which the liquid and vapor
phases are in equilibrium, and condensate is actively forming on the thermometer.
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e Pressure Correction: For high accuracy, the recorded boiling point should be corrected to
standard pressure (760 mmHg) if the experimental pressure deviates.

Density Determination

Density is the mass of a substance per unit volume and is a key indicator of purity.
Methodology: Pycnometry

o Apparatus: A pycnometer, a glass flask with a precise and known volume, is used. An
analytical balance is required for accurate mass measurements.

e Procedure:

[¢]

The pycnometer is cleaned, dried, and its empty mass is accurately weighed.

o The pycnometer is filled with allyl heptanoate, ensuring no air bubbles are trapped. The
temperature of the sample is allowed to equilibrate to a known, constant temperature (e.g.,
25 °C) in a water bath.

o The filled pycnometer is weighed.

o The mass of the allyl heptanoate is determined by subtracting the empty mass from the
filled mass.

o The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Synthesis of Allyl Heptanoate: A Workflow

Allyl heptanoate is commonly synthesized through the Fischer esterification of allyl alcohol
with heptanoic acid in the presence of an acid catalyst. This reaction is reversible and typically
requires the removal of water to drive the equilibrium towards the product.
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Reactants: Acid Catalyst
Allyl Alcohol & Heptanoic Acid (e.g., p-TsOH)

Reaction at 130-140 °C

Reaction Mixture

Azeotropic Distillation
to Remove Water

Neutralization

Purification by Distillation

Allyl Heptanoate

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of allyl heptanoate.
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Example Synthesis Protocol

An illustrative experimental protocol for the synthesis of allyl heptanoate is as follows:

e Reactor Setup: A reactor equipped with a heating mantle, stirrer, thermometer, and a Dean-
Stark apparatus for water removal is charged with heptanoic acid and a catalytic amount of
an acid catalyst such as p-toluenesulfonic acid.

o Reaction: The mixture is heated to 130-140 °C. Allyl alcohol is then added dropwise over a

period of several hours.

o Water Removal: The water produced during the esterification is continuously removed as an
azeotrope with the reactants, which is collected in the Dean-Stark trap.

e Monitoring: The reaction progress is monitored by measuring the amount of water collected.

o Work-up: Upon completion, the reaction mixture is cooled and washed with a basic solution
(e.g., sodium bicarbonate) to neutralize the acid catalyst, followed by washing with water to
remove any remaining salts.

 Purification: The crude allyl heptanoate is then purified by fractional distillation under
reduced pressure to yield the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of allyl heptanoate (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090113#physical-properties-of-allyl-heptanoate-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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